![molecular formula C11H8ClNO B6366373 2-(3-Chlorophenyl)-3-hydroxypyridine, 95% CAS No. 1261981-49-0](/img/structure/B6366373.png)
2-(3-Chlorophenyl)-3-hydroxypyridine, 95%
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Overview
Description
2-(3-Chlorophenyl)-3-hydroxypyridine, 95% (2-Chloro-3-hydroxypyridine, 95%) is an organic compound belonging to the class of substituted pyridines. It is a colorless to pale yellow liquid, with a melting point of 97-98 °C and a boiling point of 131-132 °C. 2-Chloro-3-hydroxypyridine, 95% is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, biochemicals, and other organic compounds.
Scientific Research Applications
2-Chloro-3-hydroxypyridine, 95% is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, biochemicals, and other organic compounds. It is also used as a starting material for the synthesis of a variety of other compounds, such as 2-chloro-3-hydroxybenzoic acid, 2-chloro-3-hydroxy-2-methylbenzoic acid, and 2-chloro-3-hydroxy-4-methylbenzoic acid. Additionally, 2-Chloro-3-hydroxypyridine, 95% can be used in organic synthesis and as a reagent for the synthesis of other organic compounds.
Mechanism of Action
2-Chloro-3-hydroxypyridine, 95% acts as a proton donor in the reaction of 3-hydroxy-2-chloropyridine with a base, such as sodium hydroxide or potassium hydroxide. The protonation of the pyridine ring results in the formation of a positively charged pyridine intermediate, which is then deprotonated by the base to form the desired product, 2-chloro-3-hydroxypyridine, 95%.
Biochemical and Physiological Effects
2-Chloro-3-hydroxypyridine, 95% has no known direct biochemical or physiological effects in humans. However, it may have indirect effects on biochemical and physiological processes due to its use as a starting material for the synthesis of other compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-Chloro-3-hydroxypyridine, 95% in lab experiments is that it is relatively easy to synthesize and is a relatively inexpensive starting material. Additionally, it is a stable compound and can be stored for long periods of time without significant degradation. The main limitation of using 2-Chloro-3-hydroxypyridine, 95% in lab experiments is that it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
Future research using 2-Chloro-3-hydroxypyridine, 95% could focus on developing new methods for synthesizing the compound, exploring its potential as a starting material for the synthesis of other compounds, and investigating its potential biochemical and physiological effects. Additionally, future research could focus on increasing the solubility of 2-Chloro-3-hydroxypyridine, 95% in aqueous solutions, as well as exploring its potential applications in the pharmaceutical and biochemical industries.
Synthesis Methods
2-Chloro-3-hydroxypyridine, 95% can be synthesized by the reaction of 3-hydroxy-2-chloropyridine with a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an aqueous solution at a temperature of 80-90 °C. The reaction is complete when the reaction mixture has a pH of 7-9.
properties
IUPAC Name |
2-(3-chlorophenyl)pyridin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO/c12-9-4-1-3-8(7-9)11-10(14)5-2-6-13-11/h1-7,14H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKVBUMKVIKGGGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=C(C=CC=N2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10682694 |
Source
|
Record name | 2-(3-Chlorophenyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10682694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261981-49-0 |
Source
|
Record name | 2-(3-Chlorophenyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10682694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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